Cas no 865554-54-7 (1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine
• CAS No: 865554-54-7
• MF: C₂₀H₂₄N₂O₅S
• MW: 404.479964256287
• CID: 5421346
• Update Time: 2025-10-17

1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]sulfonyl}-4-methylphenyl methyl ether
• 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine

• Inchi： 1S/C20H24N2O5S/c1-15-3-5-18(25-2)20(11-15)28(23,24)22-9-7-21(8-10-22)13-16-4-6-17-19(12-16)27-14-26-17/h3-6,11-12H,7-10,13-14H2,1-2H3
• InChI Key： XWIFRLHIFFDHOT-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(N1CCN(CC1)CC1C=CC2=C(OCO2)C=1)C1C=C(C)C=CC=1OC

Additional information on 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine

Comprehensive Overview of 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine (CAS No. 865554-54-7)

In the realm of organic chemistry and pharmaceutical research, 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine (CAS No. 865554-54-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its benzodioxole and methoxy-methylbenzenesulfonyl moieties, is a subject of interest for researchers exploring novel biologically active molecules. Its molecular complexity and functional groups make it a promising candidate for further investigation in drug discovery and development.

The compound's CAS No. 865554-54-7 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation. The presence of the piperazine ring in its structure is particularly noteworthy, as this moiety is frequently found in central nervous system (CNS) targeting drugs. Recent trends in scientific literature highlight a growing interest in sulfonamide derivatives, which are known for their diverse pharmacological activities, including antimicrobial and anti-inflammatory effects. This aligns with the current focus on multi-target drug design, a hot topic in modern medicinal chemistry.

From a synthetic perspective, 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine exemplifies the convergence of heterocyclic chemistry and sulfonylation techniques. Researchers are increasingly leveraging computational chemistry tools to predict the compound's interactions with biological targets, a trend driven by the rise of AI-assisted drug discovery. This approach not only accelerates the identification of potential therapeutic applications but also reduces the need for extensive laboratory experimentation.

The compound's benzodioxole component is another area of interest, as this structural feature is prevalent in natural products and synthetic compounds with neuroprotective and antioxidant properties. Given the current emphasis on neurodegenerative disease research, this aspect of the molecule could unlock new avenues for treating conditions like Alzheimer's and Parkinson's diseases. Additionally, the methoxy-methylbenzenesulfonyl group may contribute to the compound's metabolic stability, a key consideration in drug development.

In the context of green chemistry, the synthesis and application of 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine are being evaluated for their environmental impact. Researchers are exploring sustainable synthetic routes to minimize waste and energy consumption, reflecting the broader shift toward eco-friendly pharmaceutical production. This aligns with the increasing demand for green solvents and catalysts in industrial chemistry.

Another relevant discussion point is the compound's potential role in personalized medicine. With advancements in genomics and proteomics, there is a growing need for compounds that can be tailored to individual patient profiles. The structural versatility of 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine makes it a viable candidate for such applications, particularly in the development of targeted therapies for complex diseases.

In summary, 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2-methoxy-5-methylbenzenesulfonyl)piperazine (CAS No. 865554-54-7) represents a fascinating intersection of organic synthesis, medicinal chemistry, and biotechnology. Its multifaceted properties and alignment with contemporary research trends underscore its importance in the scientific community. As the field continues to evolve, this compound is likely to remain a focal point for innovation and discovery.